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Compound Name: 1-Amino-2-naphthol

Cat. No.: B7721142 Get Quote

An In-depth Technical Guide to 1-Amino-2-
naphthol Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

Abstract
1-Amino-2-naphthol hydrochloride is a key chemical intermediate with significant applications

in the synthesis of azo dyes and various pharmaceuticals. This document provides a

comprehensive overview of its physical and chemical properties, detailed experimental

protocols for its synthesis and purification, and an examination of its stability and reactivity. All

quantitative data is presented in structured tables for ease of reference, and key experimental

workflows are visualized using diagrams.

Chemical and Physical Properties
1-Amino-2-naphthol hydrochloride is a light-sensitive and hygroscopic solid, appearing as a

lilac to light grey fluffy powder.[1] It is stable under normal conditions but is incompatible with

strong oxidizing agents.[2]

Tabulated Physical and Chemical Data
The fundamental physical and chemical properties of 1-Amino-2-naphthol hydrochloride are

summarized in the table below.
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Property Value Reference(s)

Molecular Formula C₁₀H₉NO·HCl [3]

C₁₀H₁₀ClNO [1][4][5]

Molecular Weight 195.65 g/mol [3][6][7]

195.64 g/mol [8]

195.645 g/mol [9]

Melting Point 250 °C (decomposition) [1][6]

Appearance Lilac to light grey fluffy powder [1]

Powder [8]

Crystals [6]

Solubility Soluble in water. [4][10]

Slightly soluble in DMSO and

Methanol.
[1]

Slightly soluble in dilute

hydrochloric acid and alcohol.

Stability
Stable under normal

conditions.
[2]

Unstable in solution,

decomposition can be slowed

by sodium bisulfite.

[11]

Storage

Hygroscopic, store in a

refrigerator under an inert

atmosphere.

[1][4]

Spectral Data
Spectroscopic data is crucial for the identification and characterization of 1-Amino-2-naphthol
hydrochloride.
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Spectrum Type Instrumentation/Technique Source/Reference(s)

¹H NMR Varian CFT-20 [8]

¹³C NMR Not specified [12]

FTIR KBr Wafer [8]

ATR-Neat (DuraSamplIR II) on

a Bruker Tensor 27 FT-IR
[8]

UV-Vis Not specified [13][14]

IR Not specified [9][15]

Experimental Protocols
Synthesis of 1-Amino-2-naphthol Hydrochloride via
Reduction of Orange II
A common method for the preparation of 1-Amino-2-naphthol hydrochloride is the reduction of

the azo dye Orange II.[11]

Materials:

Orange II (sodium;4-[(2E)-2-(2-oxonaphthalen-1-ylidene)hydrazinyl]benzenesulfonate)

Tin(II) chloride (SnCl₂)

Concentrated Hydrochloric Acid (HCl)

Deionized Water

Ether

Procedure:

Dissolve 50 g of Orange II in 500 ml of boiling water.
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To this solution, add a solution of 65 g of tin dissolved in 375 ml of concentrated hydrochloric

acid.

Reflux the mixture for 30 minutes until the color changes to a slight dark precipitate.[14]

Once decolorization is complete, filter the hot solution quickly.

Cool the filtrate in an ice bath to induce crystallization of 1-Amino-2-naphthol hydrochloride.

[14]

Collect the colorless crystals by filtration.

Wash the crystals successively with three small portions of 20% hydrochloric acid and three

50 cc portions of ether.[11]

Dry the product in the air in thin layers on filter paper.[11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://archive.conscientiabeam.com/index.php/64/article/view/1880/4758
https://www.benchchem.com/product/b7721142?utm_src=pdf-body
https://archive.conscientiabeam.com/index.php/64/article/view/1880/4758
http://www.orgsyn.org/demo.aspx?prep=CV2P0033
http://www.orgsyn.org/demo.aspx?prep=CV2P0033
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7721142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Synthesis of 1-Amino-2-naphthol hydrochloride

Preparation

Reaction

Isolation and Purification

Dissolve Orange II in boiling water

Add SnCl2 solution to Orange II solution

Prepare SnCl2 solution in concentrated HCl

Reflux the mixture

Filter the hot solution

Cool filtrate to crystallize

Collect crystals by filtration

Wash with HCl and ether

Dry the final product

Click to download full resolution via product page

Caption: Synthesis of 1-Amino-2-naphthol hydrochloride from Orange II.
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Purification of 1-Amino-2-naphthol Hydrochloride
For applications requiring high purity, the synthesized product can be further purified.[1]

Materials:

Crude 1-Amino-2-naphthol hydrochloride

Stannous chloride (SnCl₂)

Concentrated Hydrochloric Acid (HCl)

Water

Procedure:

Crystallize the crude salt from a minimum volume of hot water containing a few drops of

stannous chloride in an equal weight of hydrochloric acid to minimize atmospheric oxidation.

[1]

Filter the hot solution.[1]

Add half its volume of concentrated HCl to the filtrate and allow it to stand.[1]

The purified salt will crystallize almost quantitatively.[1]

Dry the purified salt in a vacuum in the dark.[1]
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Purification Workflow for 1-Amino-2-naphthol hydrochloride

Dissolve crude product in hot water
with SnCl2 and HCl

Filter the hot solution

Add concentrated HCl to filtrate

Allow to stand for crystallization

Collect purified crystals

Dry under vacuum in the dark

Click to download full resolution via product page

Caption: Purification of 1-Amino-2-naphthol hydrochloride.

Reactivity and Applications
1-Amino-2-naphthol hydrochloride is a versatile reagent in organic synthesis.

Dye Synthesis: It is a precursor for azo dyes.[4][14]
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Heterocyclic Synthesis: It undergoes condensation with methylene-substituted

azaheterocycles in the presence of an oxidizing agent to yield photochromic spirooxazines.

[1][6]

Pharmaceutical and Agrochemical Synthesis: It serves as a building block in the synthesis of

various pharmaceuticals and agrochemicals.[4]

Antioxidant and Antimicrobial Properties: The compound has been reported to exhibit

antioxidant and antimicrobial properties.[4]

Safety and Handling
1-Amino-2-naphthol hydrochloride is classified as harmful and an irritant.[1]

Hazards: Harmful if swallowed, in contact with skin, or if inhaled.[6][8] It causes skin and

serious eye irritation and may cause respiratory irritation.[2][8] It is also suspected of causing

cancer.[6][8]

Precautions: Obtain special instructions before use.[2] Do not handle until all safety

precautions have been read and understood.[2] Use personal protective equipment,

including a dust mask, eye shields, and gloves.[2][6] Wash thoroughly after handling.[2]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2] It is

hygroscopic and light-sensitive.[1]

Conclusion
This technical guide provides a detailed overview of the physical and chemical properties of 1-
Amino-2-naphthol hydrochloride, along with practical experimental protocols. The presented

data and workflows are intended to support researchers, scientists, and drug development

professionals in their work with this important chemical compound. Adherence to safety

protocols is essential when handling this substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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